Cas no 2138226-36-3 (1-2-(methoxymethyl)piperazin-1-yl-2-methylpropan-1-one)

• Product Name: 1-2-(methoxymethyl)piperazin-1-yl-2-methylpropan-1-one
• CAS No: 2138226-36-3
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 5609808
• PubChem ID: 165955497
• Update Time: 2025-05-25

1-2-(methoxymethyl)piperazin-1-yl-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-843273
• 1-[2-(methoxymethyl)piperazin-1-yl]-2-methylpropan-1-one
• 2138226-36-3
• 1-2-(methoxymethyl)piperazin-1-yl-2-methylpropan-1-one

• Inchi： 1S/C10H20N2O2/c1-8(2)10(13)12-5-4-11-6-9(12)7-14-3/h8-9,11H,4-7H2,1-3H3
• InChI Key： GISIJTGYKDYEBP-UHFFFAOYSA-N
• SMILES： O(C)CC1CNCCN1C(C(C)C)=O

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 41.6Ų

Additional information on 1-2-(methoxymethyl)piperazin-1-yl-2-methylpropan-1-one

Chemical Compound CAS No. 2138226-36-3: 1-(2-(Methoxymethyl)piperazin-1-yl)-2-methylpropan-1-one

The compound with CAS number 2138226-36-3, commonly referred to as 1-(2-(methoxymethyl)piperazin-1-yl)-2-methylpropan-1-one, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a piperazine ring substituted with a methoxymethyl group and a ketone functional group. The piperazine moiety, a six-membered ring containing two nitrogen atoms, is a key structural feature that contributes to the compound's versatility and reactivity.

Recent studies have highlighted the importance of methoxymethyl-substituted piperazines in drug design, particularly in the development of bioactive molecules. The methoxymethyl group introduces additional functionality, such as increased solubility and improved pharmacokinetic properties, making this compound an attractive candidate for further research. Its ketone group also plays a critical role in its chemical reactivity, enabling it to participate in various condensation reactions and other transformations that are essential in organic synthesis.

The synthesis of 1-(2-(methoxymethyl)piperazin-1-yl)-2-methylpropan-1-one involves a multi-step process that typically begins with the preparation of the piperazine derivative. Researchers have explored various methods to optimize the synthesis, including the use of microwave-assisted reactions and catalytic systems to enhance yield and purity. These advancements have not only simplified the production process but also opened new avenues for scaling up the synthesis for industrial applications.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its structure suggests potential as a bioisostere or as a building block for more complex molecules. Recent research has focused on its ability to modulate enzyme activity and its potential as an inhibitor of key biological targets. For instance, studies have demonstrated that analogs of this compound can interact with protein kinases, making them valuable tools in the development of anticancer therapies.

Another area of interest is the environmental impact of this compound. As concerns about chemical waste and sustainability grow, researchers are increasingly focusing on green chemistry principles. The synthesis and application of 1-(2-(methoxymethyl)piperazin-1-yl)-2-methylpropan-1-one are being evaluated for their environmental footprint, with efforts directed toward reducing energy consumption and minimizing byproducts.

Looking ahead, the future of this compound lies in its ability to adapt to emerging trends in drug discovery and chemical engineering. With ongoing advancements in computational chemistry and artificial intelligence, researchers are better equipped to predict the properties and optimize the synthesis of this molecule. Its role as a versatile building block in organic synthesis is expected to expand, driven by both academic curiosity and industrial demand.

In conclusion, CAS No. 2138226-36-3, or 1-(2-(methoxymethyl)piperazin-1-yl)-2-methylpropan-1-one, represents a significant advancement in organic chemistry. Its unique structure, coupled with recent research findings, positions it as a valuable asset in both academic and industrial settings. As our understanding of its properties continues to grow, so too does its potential to contribute to groundbreaking discoveries in medicine and beyond.